![molecular formula C10H14F3NO5 B6218826 methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid CAS No. 2751610-21-4](/img/new.no-structure.jpg)
methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid
Overview
Description
Methyl 4-amino-1-methyl-2-oxabicyclo[211]hexane-3-carboxylate, trifluoroacetic acid is a complex organic compound characterized by its bicyclic structure and trifluoroacetic acid moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the formation of the bicyclic core structure. One common approach is the use of photochemistry to access new building blocks via [2 + 2] cycloaddition reactions. The reaction conditions often require specific catalysts and controlled environments to ensure the desired product formation.
Industrial Production Methods: On an industrial scale, the production of this compound may involve optimized reaction conditions to maximize yield and purity. Large-scale synthesis often requires specialized equipment and rigorous quality control measures to ensure consistency and safety.
Chemical Reactions Analysis
Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. The presence of the trifluoroacetic acid group can influence the reactivity and selectivity of these reactions.
Common Reagents and Conditions: Reagents commonly used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions are typically tailored to the specific type of reaction being performed.
Major Products Formed: The major products formed from these reactions can vary depending on the specific reagents and conditions used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions can produce amines.
Scientific Research Applications
This compound has several applications in scientific research, including:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: Its unique structure may be useful in studying biological systems and interactions.
Industry: Use in the development of new materials and chemical processes.
Mechanism of Action
When compared to other similar compounds, methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid stands out due to its unique bicyclic structure and trifluoroacetic acid group. Similar compounds may include other bicyclic molecules or those containing trifluoroacetic acid, but the specific arrangement and functional groups of this compound make it distinct.
Comparison with Similar Compounds
Bicyclo[2.1.1]hexane derivatives
Trifluoroacetic acid derivatives
Other bicyclic amines
This compound's unique properties and potential applications make it a valuable subject of study in various scientific fields. Its synthesis, reactions, and applications highlight its importance and versatility in both research and industry.
Properties
CAS No. |
2751610-21-4 |
|---|---|
Molecular Formula |
C10H14F3NO5 |
Molecular Weight |
285.2 |
Purity |
95 |
Origin of Product |
United States |
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